Cas no 61539-85-3 (Cyclohexane, 1-bromo-1-hexyl-)

Cyclohexane, 1-bromo-1-hexyl- structure
Cyclohexane, 1-bromo-1-hexyl- structure
Product Name:Cyclohexane, 1-bromo-1-hexyl-
CAS No:61539-85-3
MF:C12H23Br
MW:247.21502327919
CID:475749
PubChem ID:57169789
Update Time:2025-04-19

Cyclohexane, 1-bromo-1-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane, 1-bromo-1-hexyl-
    • 1-bromo-1-hexylcyclohexane
    • SCHEMBL11592453
    • 61539-85-3
    • DTXSID60720459
    • Inchi: 1S/C12H23Br/c1-2-3-4-6-9-12(13)10-7-5-8-11-12/h2-11H2,1H3
    • InChI Key: USEPSUOFDKNCHV-UHFFFAOYSA-N
    • SMILES: BrC1(CCCCCC)CCCCC1

Computed Properties

  • Exact Mass: 246.09839
  • Monoisotopic Mass: 246.09831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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